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Compound of Interest

Compound Name: 5,7-Dinitrooxindole

Cat. No.: B1333236

5,7-Dinitrooxindole: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
synthesis of 5,7-dinitrooxindole. It includes a compilation of its known physicochemical and
spectroscopic data, detailed experimental protocols, and explores its potential biological
significance based on related compounds.

Chemical Structure and Identification

5,7-Dinitrooxindole is a heterocyclic aromatic compound featuring an oxindole core with two
nitro group substituents.

IUPAC Name: 5,7-dinitro-1,3-dihydroindol-2-one[1]
CAS Number: 30490-21-2[1]
Molecular Formula: CsHsNsOs[1]

Canonical SMILES: C1C2=C(C(=CC(=C2)--INVALID-LINK--[O-])--INVALID-LINK--
[O-)NC1=0[1]
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Chemical Structure:

Synthesis Workflow

Prepare Nitrating Mixture Slowly Add Oxindole Recrystallize from
©_>6Fummg HNOs + Conc. H2S0:) (Maintain Low Temperature) Stirat Low Temperature Pouronto Crushed ce Fiter and Wash Crude Product 50% Acetic Acid & Aqueous Ethanol

Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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